ethyl 2,5-difluoro-3-iodobenzoate
Overview
Description
Ethyl 2,5-difluoro-3-iodobenzoate (EDIB) is a halogenated compound derived from benzoic acid. It is a colorless, odorless, and crystalline solid that is soluble in water and organic solvents. EDIB is widely used as a reagent in organic synthesis and is known for its ability to undergo various reactions. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other chemicals.
Scientific Research Applications
Ethyl 2,5-difluoro-3-iodobenzoate has been used in various scientific research applications, such as in the synthesis of organic molecules, in the study of chemical reactions, and in the development of new drugs. It has also been used in the synthesis of polymers, in the study of materials science, and in the development of new materials.
Mechanism of Action
The mechanism of action of ethyl 2,5-difluoro-3-iodobenzoate is not fully understood. It is believed that ethyl 2,5-difluoro-3-iodobenzoate acts as an electrophile, which is an electron-seeking species. It is thought that ethyl 2,5-difluoro-3-iodobenzoate reacts with nucleophiles, such as amines, to form new covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 2,5-difluoro-3-iodobenzoate are not known. However, ethyl 2,5-difluoro-3-iodobenzoate has been shown to be non-toxic and non-irritating when tested in animals.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 2,5-difluoro-3-iodobenzoate in lab experiments include its low cost, availability, and ease of use. It is also non-toxic and non-irritating, making it safe to use in experiments. The main limitation of using ethyl 2,5-difluoro-3-iodobenzoate in lab experiments is its low solubility in water, which limits its use in certain reactions.
Future Directions
For the use of ethyl 2,5-difluoro-3-iodobenzoate include the development of new drugs and materials, the study of chemical reactions, and the synthesis of organic molecules. It could also be used in the study of materials science and in the development of new materials. Additionally, ethyl 2,5-difluoro-3-iodobenzoate could be used in the synthesis of polymers and for the development of new catalysts. Finally, ethyl 2,5-difluoro-3-iodobenzoate could be used in the study of biochemistry and physiology, as well as in the development of new analytical techniques.
Synthesis Methods
Ethyl 2,5-difluoro-3-iodobenzoate can be synthesized by the reaction of ethyl benzoate and 2,5-difluorobromoiodobenzene in the presence of an acid catalyst. The reaction is carried out at a temperature of 50-60°C for two hours. The reaction yields ethyl 2,5-difluoro-3-iodobenzoate with a yield of up to 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2,5-difluoro-3-iodobenzoate involves the introduction of fluorine and iodine atoms onto a benzoate ring. This can be achieved through a series of reactions starting with commercially available starting materials.", "Starting Materials": [ "Ethyl benzoate", "Fluorine gas", "Iodine", "Sodium iodide", "Sodium bicarbonate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Ethyl benzoate is reacted with fluorine gas in the presence of a catalyst such as iron or nickel to yield ethyl 2,5-difluorobenzoate.", "Step 2: Ethyl 2,5-difluorobenzoate is then reacted with iodine and sodium iodide in the presence of a base such as sodium bicarbonate to yield ethyl 2,5-difluoro-3-iodobenzoate.", "Step 3: The crude product is then purified by recrystallization from a suitable solvent such as diethyl ether and methanol.", "Step 4: The final product is obtained as a white crystalline solid with a melting point of approximately 70-72°C." ] } | |
CAS RN |
1500860-15-0 |
Product Name |
ethyl 2,5-difluoro-3-iodobenzoate |
Molecular Formula |
C9H7F2IO2 |
Molecular Weight |
312.1 |
Purity |
95 |
Origin of Product |
United States |
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